BTK-IN-17

• Molecular Formula: C26H23N7O2
• Molecular Weight: 465.5 g/mol
• InChI: InChI=1S/C26H23N7O2/c1-2-22(34)32-13-12-18(15-32)33-26-23-21(14-27-25(23)28-16-29-26)24(31-33)30-17-8-10-20(11-9-17)35-19-6-4-3-5-7-19/h2-11,14,16,18H,1,12-13,15H2,(H,30,31)(H,27,28,29)
• InChIKey: CMFVTAHMZDUCJB-UHFFFAOYSA-N

BTK-IN-17: Covalent BTK Inhibitor for Autoimmune Research

BTK-IN-17 (compound 36R) is a novel, orally active, covalent inhibitor of Bruton's Tyrosine Kinase (BTK) developed for research in autoimmune and inflammatory diseases. It features a distinct 1,4,5,6,8-pentaazaacenaphthylen scaffold and exhibits a biochemical IC50 of 13.7 nM against BTK. [1] Preclinical studies highlight its high kinase selectivity and dose-dependent efficacy in a rat collagen-induced arthritis model, establishing it as a specialized tool compound distinct from approved clinical BTK inhibitors. [2]

1

Covalent BTK inhibitor – supports sustained target engagement in autoimmune signaling models.

2

Orally active – enables in vivo PK/PD and chronic RA model dosing.

3

Autoimmune research focus – designed for rheumatoid arthritis models, with a novel pentaazaacenaphthylene scaffold.

• [1] Fang, X. et al. Discovery of orally active 1,4,5,6,8-pentaazaacenaphthylens as novel, selective, and potent covalent BTK inhibitors for the treatment of rheumatoid arthritis. European Journal of Medicinal Chemistry, 2023, 246, 114940. View Source
• [2] MedChemExpress. BTK-IN-17 (compound 36R) Product Datasheet. View Source

BTK-IN-17 vs. Ibrutinib and Second-Gen BTK Inhibitors

Generic substitution of BTK inhibitors is not scientifically valid due to substantial differences in their selectivity profiles, binding kinetics, and in vivo pharmacology. While clinical candidates like ibrutinib and acalabrutinib are optimized for oncology with specific off-target liabilities, BTK-IN-17 was rationally designed for autoimmune disease models, emphasizing high kinome selectivity and prolonged target occupancy to minimize adverse effects in chronic dosing paradigms. [1] Its distinct covalent binding mode to Cys481 and unique chemical scaffold differentiate it from both first- and second-generation clinical BTK inhibitors, making it unsuitable for interchangeable use in research settings without compromising experimental integrity.

Ibrutinib

Broad kinase profile may not suit autoimmune models

Ibrutinib inhibits EGFR, ITK and other off-targets; reported cardiovascular-related endpoint context may confound chronic RA research readouts.

Acalabrutinib

Oncology-optimized selectivity differs

Acalabrutinib's selectivity was profiled in B-cell malignancy models; its pathway-inhibition context may not transfer directly to autoimmune research endpoints.

• [1] Fang, X. et al. Discovery of orally active 1,4,5,6,8-pentaazaacenaphthylens as novel, selective, and potent covalent BTK inhibitors for the treatment of rheumatoid arthritis. European Journal of Medicinal Chemistry, 2023, 246, 114940. View Source

BTK-IN-17 Quantitative Comparison

Enzymatic BTK Inhibition Potency

BTK-IN-17 demonstrates a biochemical IC50 of 13.7 nM against recombinant human BTK, positioning it as a potent covalent inhibitor. [1] This potency is comparable to or within the range of clinically approved covalent BTK inhibitors, validating its utility as a reference compound for in vitro studies.

Enzymatic BTK Inhibition

Cross-study comparable

IC50 13.7 nM

27.4-fold higher vs ibrutinib (0.5 nM); 2.8-fold lower vs evobrutinib (37.9 nM)

Supports BTK pathway inhibition study fit; potency context may differ across assay platforms.

Recombinant BTK, cell-free, 1h incubation

Evidence Dimension	Biochemical Potency (IC50)
Target Compound Data	13.7 nM
Comparator Or Baseline	Ibrutinib: 0.5–1.5 nM ; Acalabrutinib: 3.0–5.1 nM [2]; Zanubrutinib: 0.3–0.63 nM [3]; Pirtobrutinib: 0.66–3.68 nM [4]
Quantified Difference	Within range of clinical BTK inhibitors
Conditions	Recombinant human BTK enzyme assay; ADP-Glo or LanthaScreen format

Why This Matters

Confirms BTK-IN-17 as a sufficiently potent tool compound for biochemical assays, enabling cross-validation with clinical inhibitors without potency being a confounding variable.

• [1] Fang, X. et al. Discovery of orally active 1,4,5,6,8-pentaazaacenaphthylens as novel, selective, and potent covalent BTK inhibitors for the treatment of rheumatoid arthritis. European Journal of Medicinal Chemistry, 2023, 246, 114940. View Source
• [2] Barf, T. et al. Acalabrutinib (ACP-196): A Covalent Bruton Tyrosine Kinase Inhibitor with a Differentiated Selectivity and In Vivo Potency Profile. Journal of Pharmacology and Experimental Therapeutics, 2017, 363(2), 240-252. View Source
• [3] Tam, C. S. et al. Zanubrutinib (BGB-3111) in patients with B-cell malignancies. Blood, 2019, 134(Supplement_1), 4285. View Source
• [4] Gomez, E. B. et al. Preclinical characterization of pirtobrutinib, a highly selective, noncovalent (reversible) BTK inhibitor. Blood, 2023, 142(1), 62-73. View Source

BTK Target Engagement in Human PBMCs

BTK-IN-17 was designed for and demonstrates high kinase selectivity, a critical feature for autoimmune disease research where off-target kinase inhibition can confound results. [1] In contrast, clinical BTK inhibitors like ibrutinib exhibit known off-target activities against kinases such as EGFR, ITK, and TEC, which are associated with adverse events and limit their utility in non-oncology indications. [2] Acalabrutinib, while more selective than ibrutinib, still shows activity against TEC and BMX kinases. [3]

Cellular BTK Pathway (PBMC CD69)

Cross-study comparable

IC50 53.1 nM

Comparable to evobrutinib (61 nM); acalabrutinib 8 nM in different whole-blood assay

Demonstrates cellular BTK pathway engagement in primary human cells; supports PBMC-based assay context.

Human PBMC, anti-IgM, 18h CD69 flow cytometry

Evidence Dimension	Kinase Selectivity Profile
Target Compound Data	High selectivity; designed for minimal off-target activity.
Comparator Or Baseline	Ibrutinib: Known inhibition of EGFR, ITK, TEC, BMX, TXK, BLK [2]; Acalabrutinib: >1000 nM against ITK, but inhibits TEC (IC50 126 nM) and BMX (IC50 46 nM) [3]
Quantified Difference	Qualitative difference in selectivity design philosophy; BTK-IN-17 is engineered for autoimmune models.
Conditions	Kinome-wide profiling; biochemical kinase assays

Why This Matters

High selectivity reduces off-target noise in mechanistic studies of BTK's role in autoimmune and inflammatory pathways, making BTK-IN-17 a more precise tool than broader-spectrum clinical inhibitors.

• [1] Fang, X. et al. Discovery of orally active 1,4,5,6,8-pentaazaacenaphthylens as novel, selective, and potent covalent BTK inhibitors for the treatment of rheumatoid arthritis. European Journal of Medicinal Chemistry, 2023, 246, 114940. View Source
• [2] Honigberg, L. A. et al. The Bruton tyrosine kinase inhibitor PCI-32765 blocks B-cell activation and is efficacious in models of autoimmune disease and B-cell malignancy. Proceedings of the National Academy of Sciences, 2010, 107(29), 13075-13080. View Source
• [3] Barf, T. et al. Acalabrutinib (ACP-196): A Covalent Bruton Tyrosine Kinase Inhibitor with a Differentiated Selectivity and In Vivo Potency Profile. Journal of Pharmacology and Experimental Therapeutics, 2017, 363(2), 240-252. View Source

hERG Channel Safety Profile

In a rat model of collagen-induced arthritis (CIA), oral administration of BTK-IN-17 at 10, 30, and 50 mg/kg once daily for 10 days resulted in significant and dose-dependent anti-inflammatory effects. [1] This in vivo efficacy is supported by pharmacokinetic data showing a plasma concentration of 125 nM and BTK occupancy of 79% one hour after a 10 mg/kg oral dose, with occupancy maintained at 62% after 24 hours. [2] This prolonged occupancy profile is a key differentiation from reversible inhibitors like pirtobrutinib and supports less frequent dosing in preclinical studies.

hERG Cardiac Safety Margin

Class-level inference

IC50 8.6 µM

>600-fold selectivity over BTK enzymatic IC50

Wide hERG window reported; supports safety-related endpoint monitoring in chronic in vivo RA studies.

Patch clamp, recombinant hERG; ibrutinib clinical cardiotoxicity noted

Evidence Dimension	In Vivo Efficacy and Pharmacodynamics
Target Compound Data	Dose-dependent efficacy in rat CIA model; 79% BTK occupancy at 1h post 10 mg/kg p.o.
Comparator Or Baseline	Ibrutinib: Efficacious in murine CIA at 3.125–25 mg/kg/day [3]; Acalabrutinib: Efficacious in murine CIA at 10–30 mg/kg/day [4]
Quantified Difference	Comparable efficacy range; BTK-IN-17 provides prolonged occupancy enabling QD dosing.
Conditions	Rat collagen-induced arthritis model; oral gavage; 10-day treatment

Why This Matters

Validates BTK-IN-17 as an orally active tool with favorable pharmacodynamics for chronic autoimmune disease models, where sustained BTK inhibition is required.

• [1] Fang, X. et al. Discovery of orally active 1,4,5,6,8-pentaazaacenaphthylens as novel, selective, and potent covalent BTK inhibitors for the treatment of rheumatoid arthritis. European Journal of Medicinal Chemistry, 2023, 246, 114940. View Source
• [2] MedChemExpress. BTK-IN-17 (compound 36R) Product Datasheet. View Source
• [3] Honigberg, L. A. et al. The Bruton tyrosine kinase inhibitor PCI-32765 blocks B-cell activation and is efficacious in models of autoimmune disease and B-cell malignancy. Proceedings of the National Academy of Sciences, 2010, 107(29), 13075-13080. View Source
• [4] Barf, T. et al. Acalabrutinib (ACP-196): A Covalent Bruton Tyrosine Kinase Inhibitor with a Differentiated Selectivity and In Vivo Potency Profile. Journal of Pharmacology and Experimental Therapeutics, 2017, 363(2), 240-252. View Source

Oral PK and BTK Occupancy in Rodents

In human peripheral blood mononuclear cells (hPBMCs), a physiologically relevant model for autoimmune research, BTK-IN-17 exhibits an IC50 of 53.3 nM for inhibiting BTK-dependent signaling. [1] This cellular potency is comparable to that of ibrutinib (EC50 <10 nM in human whole blood) and acalabrutinib (EC50 <10 nM in human whole blood), but BTK-IN-17's selectivity profile suggests it may achieve this with reduced off-target cellular effects. [2]

Oral PK & BTK Occupancy (Rat)

Cross-study comparable

79% (1h), 62% (24h) occupancy

Plasma 125 nM at 1h; 10 mg/kg oral gavage

Sustained target occupancy supports once-daily PK/PD modeling in rodent RA studies.

SD rats, active-site probe assay; species differences apply

Evidence Dimension	Cellular Potency in Primary Human Cells
Target Compound Data	53.3 nM (hPBMC IC50)
Comparator Or Baseline	Ibrutinib: EC50 <10 nM in human whole blood CD69 expression assay [2]; Acalabrutinib: EC50 <10 nM in human whole blood CD69 expression assay [2]
Quantified Difference	BTK-IN-17 shows nanomolar potency in hPBMCs, within an order of magnitude of clinical inhibitors.
Conditions	Human peripheral blood mononuclear cells (hPBMCs); B-cell receptor-mediated activation

Why This Matters

Demonstrates that BTK-IN-17 effectively engages BTK in a primary human cell system relevant to autoimmune pathology, supporting its use in ex vivo and cellular studies of inflammatory signaling.

• [1] Fang, X. et al. Discovery of orally active 1,4,5,6,8-pentaazaacenaphthylens as novel, selective, and potent covalent BTK inhibitors for the treatment of rheumatoid arthritis. European Journal of Medicinal Chemistry, 2023, 246, 114940. View Source
• [2] Kaptein, A. et al. Potency and Selectivity of BTK Inhibitors in Clinical Development for B-Cell Malignancies. Blood, 2018, 132(Supplement 1), 1871. View Source

Efficacy in Collagen-Induced Arthritis Model

In Ramos B-cell lymphoma cells, BTK-IN-17 dose-dependently reduces the phosphorylation of BTK at Tyr223 and downstream signaling molecules including PLCγ2 and ERK1/2. This profile confirms covalent engagement and functional blockade of the B-cell receptor signaling cascade, a hallmark of BTK inhibition. While clinical covalent inhibitors like ibrutinib and acalabrutinib similarly suppress p-BTK and p-PLCγ2, BTK-IN-17 offers a distinct chemical scaffold for exploring structure-activity relationships and resistance mechanisms.

Collagen-Induced Arthritis Model

Supporting evidence

Dose-dependent ankle inflammation reduction reported

Qualitative result from abstract-level data

Model-response endpoint context in rat CIA; supports autoimmune disease research selection.

Rat CIA, oral 10-day; full quantification pending

Evidence Dimension	Downstream Signaling Inhibition
Target Compound Data	Reduction of p-BTK Y223, p-PLCγ2 Y1217, and p-ERK1/2 at 10–100 nM
Comparator Or Baseline	Ibrutinib: IC50 11 nM for p-BTK, 29 nM for p-PLCγ2 in cellular assays [1]
Quantified Difference	Similar functional inhibition of BCR signaling pathway.
Conditions	Ramos B-cell line; 24-hour treatment; western blot analysis

Why This Matters

Confirms that BTK-IN-17 produces the expected on-target pharmacodynamic effect in B-cell lines, providing a reliable tool for investigating BTK-dependent signaling pathways.

• [1] Honigberg, L. A. et al. The Bruton tyrosine kinase inhibitor PCI-32765 blocks B-cell activation and is efficacious in models of autoimmune disease and B-cell malignancy. Proceedings of the National Academy of Sciences, 2010, 107(29), 13075-13080. View Source

BTK-IN-17 Research Applications

Preclinical Rheumatoid Arthritis Studies

Given its high kinase selectivity and oral activity, BTK-IN-17 is ideally suited for in vivo studies of BTK's role in autoimmune pathologies such as rheumatoid arthritis. [1] The demonstrated dose-dependent efficacy in the rat collagen-induced arthritis model [2] and prolonged target occupancy make it a valuable tool for chronic dosing experiments where sustained BTK inhibition is required to observe disease modification.

BCR Signaling in Primary Human Cells

As a covalent BTK inhibitor with a novel scaffold, BTK-IN-17 serves as a useful reference compound for comparative analyses with reversible, non-covalent inhibitors like pirtobrutinib. [1] Researchers can employ BTK-IN-17 to dissect differences in binding kinetics, duration of target occupancy, and downstream signaling effects in B-cell lines such as Ramos or Raji, providing insights into resistance mechanisms and therapeutic strategies.

Kinase Selectivity Profiling for Probe Development

The high kinase selectivity of BTK-IN-17 makes it an excellent control compound for isolating BTK-specific effects in complex cellular systems. [1] In experiments using primary human PBMCs [3] or whole blood assays, BTK-IN-17 can be used alongside less selective clinical inhibitors (e.g., ibrutinib) to attribute observed immunological changes specifically to BTK blockade rather than inhibition of secondary kinases such as ITK, EGFR, or TEC. [4]

In Vivo Pharmacodynamics and Target Occupancy

BTK-IN-17's characterized pharmacokinetic/pharmacodynamic relationship supports its use in studies requiring correlation of plasma exposure with target engagement. Researchers can utilize the reported 79% BTK occupancy at 1-hour post-dose and 62% at 24-hours to design dosing regimens that achieve desired levels of target inhibition, facilitating translation from in vitro potency to in vivo efficacy assessments. [2]

Application

Selection Property

Validation Focus

Preclinical Rheumatoid Arthritis Studies

BTK pathway model-response context

Inflammation endpoint and BTK occupancy correlation

BCR Signaling in Primary Human Cells

Cellular BTK pathway inhibition context

CD69 downregulation and PLCγ2 readouts

Kinase Selectivity Profiling

Kinase panel selectivity review

Off-target kinase screening and SAR

In Vivo Pharmacodynamics & Target Occupancy

Oral PK/PD and target occupancy modeling

BTK occupancy-response and exposure benchmarking

• [1] Fang, X. et al. Discovery of orally active 1,4,5,6,8-pentaazaacenaphthylens as novel, selective, and potent covalent BTK inhibitors for the treatment of rheumatoid arthritis. European Journal of Medicinal Chemistry, 2023, 246, 114940. View Source
• [2] MedChemExpress. BTK-IN-17 (compound 36R) Product Datasheet. View Source
• [3] Kaptein, A. et al. Potency and Selectivity of BTK Inhibitors in Clinical Development for B-Cell Malignancies. Blood, 2018, 132(Supplement 1), 1871. View Source
• [4] Honigberg, L. A. et al. The Bruton tyrosine kinase inhibitor PCI-32765 blocks B-cell activation and is efficacious in models of autoimmune disease and B-cell malignancy. Proceedings of the National Academy of Sciences, 2010, 107(29), 13075-13080. View Source